Cas no 1251685-23-0 (N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-yl)butanamide)

• Product Name: N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-yl)butanamide
• CAS No: 1251685-23-0
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 6151657
• PubChem ID: 49678211
• Update Time: 2025-10-29

N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-yl)butanamide
• F6015-0003
• 1251685-23-0
• VU0529438-1
• AKOS024529001
• N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-4-pyrrol-1-ylbutanamide
• N-(4-(furan-2-yl)thiazol-2-yl)-4-(1H-pyrrol-1-yl)butanamide
• N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-4-(1H-pyrrol-1-yl)butanamide

• Inchi： 1S/C15H15N3O2S/c19-14(6-3-9-18-7-1-2-8-18)17-15-16-12(11-21-15)13-5-4-10-20-13/h1-2,4-5,7-8,10-11H,3,6,9H2,(H,16,17,19)
• InChI Key： BYQCBXXSWGBHKN-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CO2)N=C1NC(CCCN1C=CC=C1)=O

Computed Properties

• Exact Mass: 301.08849790g/mol
• Monoisotopic Mass: 301.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3Ų

Additional information on N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-yl)butanamide

Professional Introduction to N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-yl)butanamide (CAS No. 1251685-23-0)

N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-yl)butanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1251685-23-0, represents a fusion of heterocyclic scaffolds that are widely recognized for their potential in drug discovery and development. The presence of multiple pharmacophoric moieties, including furan, thiazole, and pyrrole rings, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural framework of N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-yl)butanamide is designed to interact with biological targets in a highly specific manner. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, contributes to the compound's binding affinity and selectivity. Similarly, the thiazole moiety is a well-documented pharmacophore in many bioactive molecules, exhibiting properties that are conducive to modulating various biological pathways. The inclusion of the pyrrole ring further enhances the compound's potential by introducing additional hydrogen bonding capabilities and electronic diversity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the synergistic effects of multiple heterocyclic systems. N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-yl)butanamide exemplifies this trend, as it combines three distinct heterocyclic units into a single molecular entity. This design approach has shown promise in enhancing the pharmacological profile of compounds, leading to improved efficacy and reduced side effects. The compound's multifaceted structure allows it to interact with multiple targets simultaneously, which is a key strategy in the development of next-generation drugs.

The synthesis of N-4-(furan-2-yl)-1,3-thiazol-2-yl-4-(1H-pyrrol-1-y)butanamide involves a series of well-established organic transformations that highlight the expertise required in medicinal chemistry. The construction of the core thiazole ring is typically achieved through nucleophilic substitution reactions or cyclization processes, while the attachment of the furan and pyrrole moieties requires precise functional group transformations. These synthetic steps must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological evaluation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive experimental assays. Molecular modeling studies on N-4-(furan -2 - yl)-1 ,3 - thiazol - 2 - yl - 4 - ( 1 H - pyrrol - 1 - yl ) butanamide have suggested that its structure is well-suited for interacting with enzymes and receptors involved in various disease pathways. For instance, preliminary docking studies indicate potential binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management.

The compound's potential therapeutic applications are broad and span several areas of medicine. Given its structural features, it is hypothesized that N - 4 - ( furan - 2 - yl ) - 1 ,3 - thiazol - 2 - yl - 4 - ( 1 H - pyrrol - 1 - yl ) butanamide could exhibit anti-inflammatory properties by modulating key inflammatory pathways. Additionally, its ability to interact with central nervous system receptors suggests possible applications in treating neurological disorders. The presence of both hydrophilic and hydrophobic regions in its structure also enhances its solubility and bioavailability, making it a viable candidate for oral administration.

Ongoing research is focused on evaluating the pharmacokinetic properties of N - 4 - ( furan - 2 - yl ) - 1 ,3 - thiazol - 2 - yl - 4 - ( 1 H - pyrrol - 1 - yl ) butanamide to ensure its suitability for clinical development. Pharmacokinetic studies aim to determine how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for understanding its potential toxicity profile and optimizing dosing regimens. Preliminary data suggest that the compound exhibits favorable pharmacokinetic characteristics, including moderate oral bioavailability and rapid clearance from circulation.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. N - 4 -( furan _ 2 _ yl ) _ 13 _ thiazol _ 22 _ yl _ 44 _ ( IH _ pyrrol _11_yl ) butanamide represents an excellent example of how such collaborations can accelerate the discovery process. By leveraging cutting-edge synthetic methodologies and computational tools, researchers can rapidly identify promising lead compounds like this one. Subsequent optimization efforts can then be guided by structural biology techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy to refine the molecular architecture for maximum biological activity.

In conclusion，N_4_(furan_2_yl)_13_thiazol_22_yl_44_(IH_pyrrol_11_yl)_butanamide (CAS No._1251685_23_0) is a structurally complex organic compound with significant potential in pharmaceutical applications。 Its unique combination of heterocyclic moieties，along_with_favorable_pharmacokinetic_properties，makes_it_a_compelling_candidate_for_further_investigation。 As_researcherscontinue_to_explore_its_biological_activity_and_develop_optimized_versions_of_this_compound，it_is_possible_that_it_will_contribute_to_the_discovery_of_new_treatments_for_various_diseases。 The_progress_made_in_synthetic_organic_chemistry_and_computational_biology_will_be_invaluable_in_honing_the_potential_of_this_molecule_and_others_like_it。